2-[3-(3-chlorophenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-yl]-N-methylacetamide

• IUPAC Name: 2-[3-(3-chlorophenyl)-2-oxoimidazol-1-yl]-N-methylacetamide
• InChI: InChI=1S/C12H12ClN3O2/c1-14-11(17)8-15-5-6-16(12(15)18)10-4-2-3-9(13)7-10/h2-7H,8H2,1H3,(H,14,17)
• InChI Key: VKSCNNYPPLLATC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C=CN(C1=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C12H12ClN3O2
• Molecular Weight: 265.69 g/mol

Description

2-[3-(3-chlorophenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-yl]-N-methylacetamide is a synthetic compound that belongs to the class of imidazolines. It is also known as LNP023 and has been found to have potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-[3-(3-chlorophenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-yl]-N-methylacetamide involves the inhibition of the complement system. Specifically, it inhibits the activity of the complement component C3, which is a key component of the complement system. This inhibition prevents the activation of the complement system, which is responsible for the destruction of foreign cells and pathogens.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[3-(3-chlorophenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-yl]-N-methylacetamide are mainly related to its inhibitory effects on the complement system. By inhibiting the complement system, it prevents the destruction of foreign cells and pathogens. This can have a positive effect in the treatment of complement-mediated diseases such as PNH and aHUS.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-(3-chlorophenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-yl]-N-methylacetamide in lab experiments include its specificity for the complement component C3 and its potential application in the treatment of complement-mediated diseases. However, the limitations include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

For the research on 2-[3-(3-chlorophenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-yl]-N-methylacetamide include the development of more potent and selective inhibitors of the complement system, as well as the investigation of its potential applications in other diseases. Additionally, further research is needed to determine its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of 2-[3-(3-chlorophenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-yl]-N-methylacetamide involves several steps. The starting material is 3-chloroaniline, which is reacted with ethyl glyoxylate to form an imine intermediate. This intermediate is then reduced to form the corresponding amine. The amine is then reacted with N-methylacetyl chloride to give the final product, 2-[3-(3-chlorophenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-yl]-N-methylacetamide.

Scientific Research Applications

2-[3-(3-chlorophenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-yl]-N-methylacetamide has been found to have potential applications in scientific research. It has been shown to have inhibitory effects on the complement system, which is a part of the immune system. This makes it a potential candidate for the treatment of complement-mediated diseases such as paroxysmal nocturnal hemoglobinuria (PNH) and atypical hemolytic uremic syndrome (aHUS).